Cas no 1007540-98-8 ((1-Isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)methylamine)

• Product Name: (1-Isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)methylamine
• CAS No: 1007540-98-8
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• MDL: MFCD08691481
• CID: 1069094
• PubChem ID: 23005637
• Update Time: 2025-06-09

(1-Isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (1-Isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)methanamine
• (1-Isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)-methylamine
• 1-(1-Isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)methanamine
• (1-isopropyl-3,5-dimethyl-4-pyrazolyl)methanamine
• (1-isopropyl-3,5-dimethyl-pyrazol-4-yl)methylamine
• (1-isopropyl-3,5-dimethyl-pyrazol-4-yl)methanamine
• (3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)methanamine
• (3,5-dimethyl-1-propan-2-yl-pyrazol-4-yl)methanamine
• (1-ISOPROPYL-3,5-DIMETHYL-1H-PYRAZOL-4-YL)METHYLAMINE
• 1007540-98-8
• EN300-1141717
• CS-0274459
• LS-04560
• [3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]methanamine
• 1-[3,5-Dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]methanamine
• ALBB-014443
• AKOS003673205
• 1-(1-Isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)methanamine, AldrichCPR
• 1-(1-ISOPROPYL-3,5-DIMETHYLPYRAZOL-4-YL)METHANAMINE
• DTXSID20629676
• [(1-isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl]amine
• MFCD08691481
• DA-18457
• (1-Isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)methylamine

• MDL： MFCD08691481
• Inchi： 1S/C9H17N3/c1-6(2)12-8(4)9(5-10)7(3)11-12/h6H,5,10H2,1-4H3
• InChI Key： XHIVHOMPHCAFGV-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(CN)C(C)=N1)C(C)C

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 265.7±35.0 °C at 760 mmHg
• Flash Point: 114.5±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(1-Isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1-Isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)methylamine

Comprehensive Overview of (1-Isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)methylamine (CAS No. 1007540-98-8)

(1-Isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)methylamine, with the CAS number 1007540-98-8, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyrazole backbone, is often explored for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The pyrazole ring system, a core component of this compound, is a well-known heterocycle in pharmaceutical development. Its derivatives are frequently investigated for their bioactive properties, including antimicrobial, anti-inflammatory, and anticancer activities. The addition of the isopropyl and methylamine groups in (1-Isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)methylamine further enhances its potential as a building block for more complex molecules. This makes it a valuable candidate for high-throughput screening in drug discovery pipelines.

In the context of agrochemical innovation, this compound is studied for its potential role in developing next-generation pesticides and herbicides. The pyrazole moiety is known to interact with specific enzymes in pests, offering a targeted approach to crop protection. With the growing demand for sustainable agriculture, researchers are keen on optimizing such compounds to reduce environmental impact while maintaining efficacy.

From a synthetic chemistry perspective, (1-Isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)methylamine serves as an intermediate in the preparation of more complex molecules. Its CAS number 1007540-98-8 is often referenced in patents and academic papers, highlighting its relevance in organic synthesis. The compound’s stability and reactivity make it a preferred choice for multistep reactions, particularly in the development of heterocyclic compounds.

Recent trends in AI-driven drug discovery have also brought attention to compounds like this one. Machine learning models are increasingly used to predict the bioactivity and toxicity of such molecules, accelerating the identification of promising candidates. The pyrazole scaffold, in particular, is a frequent subject of computational chemistry studies, as its properties are well-documented in chemical databases.

For those sourcing (1-Isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)methylamine, it is essential to verify its CAS number 1007540-98-8 to ensure authenticity. Suppliers often provide technical data sheets detailing its physical and chemical properties, such as melting point, solubility, and purity. These specifications are critical for researchers aiming to reproduce experimental results or scale up production.

In summary, (1-Isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)methylamine (CAS No. 1007540-98-8) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features and bioactive potential make it a subject of ongoing research, particularly in the era of precision medicine and green chemistry. As scientific advancements continue, this compound is likely to play a pivotal role in addressing global challenges in health and agriculture.